6-Fluoro-3-(trifluoroacetyl)-4-chromanone

• Molecular Formula: C11H6F4O3
• Molecular Weight: 262.16 g/mol
• IUPAC Name: 6-fluoro-3-(2,2,2-trifluoroacetyl)-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C11H6F4O3/c12-5-1-2-8-6(3-5)9(16)7(4-18-8)10(17)11(13,14)15/h1-3,7H,4H2
• InChI Key: AQFGDHPLKBCKPL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)C2=C(O1)C=CC(=C2)F)C(=O)C(F)(F)F

Description

6-Fluoro-3-(trifluoroacetyl)-4-chromanone is a useful research compound. Its molecular formula is C11H6F4O3 and its molecular weight is 262.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl trifluoroacetate (4.33 g, 30 mmol) was dissolved in ether (25 mL) and treated with sodium methoxide (25%, 7.08 g, 33 mmol). To the stirred solution was added 6-fluoro-4-chromanone (4.92 g, 30 mmol) and additional ether (10 mL). The reaction was stirred at room temperature overnight (19.0 hours) and treated with 3N hydrochloric acid (15 mL). The organic layer was collected, washed with brine, dried over MgSO4, concentrated in vacuo and recrystallized from ether/hexane to give a yellow solid (3.98 g, 51%): mp 107°-112° C.; 1H NMR (CDCl3) 300 MHz 14.95 (s, 1H) 7.52 (dd, 1H) 7.23 (m, 1H) 6.97 (m, 1H) 5.07 (s, 2H); 19F NMR (CDCl3) 300 MHz -72.60 (s), -119.93 (m). Mass spectrum: M+=262.

Synthesis routes and methods II

Procedure details